2,4-dimethoxy-N-(4-(6-morpholinopyridazin-3-yl)phenyl)benzenesulfonamide

• IUPAC Name: 2,4-dimethoxy-N-[4-(6-morpholin-4-ylpyridazin-3-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C22H24N4O5S/c1-29-18-7-9-21(20(15-18)30-2)32(27,28)25-17-5-3-16(4-6-17)19-8-10-22(24-23-19)26-11-13-31-14-12-26/h3-10,15,25H,11-14H2,1-2H3
• InChI Key: PMPIAJZEZMOHLU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)C3=NN=C(C=C3)N4CCOCC4)OC
• Molecular Formula: C22H24N4O5S
• Molecular Weight: 456.5 g/mol

Description

2,4-dimethoxy-N-(4-(6-morpholinopyridazin-3-yl)phenyl)benzenesulfonamide is a chemical compound used in scientific research for its potential therapeutic properties. This compound is commonly referred to as "compound X" in research literature.

Scientific Research Applications

Compound X has been shown to have potential therapeutic properties in several areas of research. It has been studied for its anti-cancer, anti-inflammatory, and anti-viral properties. In addition, it has been studied for its potential use in treating neurological disorders such as Alzheimer's disease.

Mechanism of Action

Compound X works by inhibiting the activity of certain enzymes and proteins in the body. Specifically, it inhibits the activity of a protein called p38 MAP kinase, which is involved in inflammation and cell growth. By inhibiting this protein, compound X can help reduce inflammation and slow the growth of cancer cells.
Biochemical and Physiological Effects:
Compound X has been shown to have several biochemical and physiological effects in the body. It has been shown to reduce inflammation and cell growth in cancer cells. In addition, it has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using compound X in lab experiments is that it has been well-studied and has a known mechanism of action. This makes it easier to design experiments and interpret results. However, one limitation is that it can be difficult to obtain and is relatively expensive compared to other compounds.

Future Directions

There are several future directions for research on compound X. One area of interest is its potential use in combination with other drugs to treat cancer. Another area of interest is its potential use in treating other neurological disorders such as Parkinson's disease. Finally, there is interest in developing new synthesis methods for compound X to make it more accessible for research purposes.
In conclusion, compound X is a promising compound with potential therapeutic properties in several areas of research. Its well-studied mechanism of action and known biochemical and physiological effects make it a valuable tool for scientific research. Further research is needed to fully understand its potential and develop new applications for this compound.